Cas no 1806007-82-8 (Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1806007-82-8
• MF: C₉H₁₁F₂N₃O₂
• MW: 231.199348688126
• CID: 4856499
• Update Time: 2025-06-14

Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H11F2N3O2/c1-16-9(15)6-2-4(7(10)11)5(3-12)8(13)14-6/h2,7H,3,12H2,1H3,(H2,13,14)
• InChI Key： LNHNHEIIQDPUPQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)N=C(C=1CN)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.7
• Topological Polar Surface Area: 91.2

Additional information on Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-6-carboxylate

Recent Advances in the Study of Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-6-carboxylate (CAS: 1806007-82-8)

Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-6-carboxylate (CAS: 1806007-82-8) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule drugs. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

The synthesis of Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-6-carboxylate has been optimized to achieve higher yields and purity, which is critical for its application in drug discovery. Researchers have employed advanced techniques such as multi-step organic synthesis and chromatography to isolate and characterize the compound. The presence of the difluoromethyl group is particularly noteworthy, as it enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for further derivatization.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects against specific enzymes involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target kinases and other signaling molecules, thereby modulating key cellular processes. These findings suggest its potential as a lead compound for the development of new anti-inflammatory and anticancer agents. Further mechanistic studies are underway to elucidate its precise molecular targets and downstream effects.

Another area of interest is the compound's role in prodrug design. Due to its favorable physicochemical properties, Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-6-carboxylate can serve as a versatile building block for the synthesis of prodrugs with improved pharmacokinetic profiles. Recent research has explored its conjugation with various bioactive molecules to enhance their delivery and therapeutic efficacy. This approach has shown promise in preclinical models, particularly for diseases with high unmet medical needs.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as off-target effects, toxicity, and formulation stability need to be addressed through rigorous preclinical testing and optimization. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of therapeutics based on this scaffold. Future research directions may include the exploration of its applications in other therapeutic areas, such as infectious diseases and neurodegenerative disorders.

In conclusion, Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-6-carboxylate (CAS: 1806007-82-8) represents a promising candidate for drug development, with its unique structural features and diverse biological activities. Ongoing research is expected to further validate its therapeutic potential and pave the way for its clinical application. This compound exemplifies the intersection of chemical innovation and biological discovery, highlighting the importance of interdisciplinary collaboration in advancing medicinal chemistry.